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Compound of Interest

Compound Name: 5-Bromo-3-methylpyridin-2-ol

Cat. No.: B1267132

A Note on Isomeric Specificity: Initial research into "5-Bromo-3-methylpyridin-2-ol" reveals a
significant lack of a specifically assigned CAS number and detailed experimental data in
publicly accessible databases. However, its isomer, 5-Bromo-2-methylpyridin-3-ol, is a well-
documented compound with the CAS number 91420-25-6. This guide will primarily focus on the
available data for the latter, more common isomer, while also presenting the limited information
found for the requested "5-Bromo-3-methylpyridin-2-ol" for clarity.

5-Bromo-3-methylpyridin-2-ol: An Overview

5-Bromo-3-methylpyridin-2(1H)-one is cataloged as a biochemical reagent available for life
science research.[1] While a specific CAS number is not readily available in public databases,
its fundamental properties are listed by suppliers.

Physicochemical Properties

Property Value Source
Molecular Formula C6H6BrNO [1]
Molecular Weight 188.02 g/mol [1]

5-Bromo-2-methylpyridin-3-ol: A Detailed Technical
Profile
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The isomer 5-Bromo-2-methylpyridin-3-ol is a more extensively characterized compound,
recognized as a valuable building block in synthetic chemistry.

Physicochemical Properties of 5-Bromo-2-

methylpyridin-3-ol

Property Value Source

CAS Number 91420-25-6 [21[31[41[5]6]

Molecular Formula C6H6BrNO [31[5][6]

Molecular Weight 188.02 g/mol [3]
White to brown powder or

Appearance [2]
crystals

Purity >95.0% (GC) [2]

Melting Point 119.0to 223.0 °C [2]

Density 1.655 g/cm3 [6]
KTXDLMQWUZXRPA-

InChiKey [5]

UHFFFAOYSA-N

SMILES CC1=C(C=C(C=N1)Br)O 5]

Synthesis of 5-Bromo-2-methylpyridin-3-ol

While a specific, detailed experimental protocol for the synthesis of 5-Bromo-2-methylpyridin-3-
ol was not found in the immediate search results, a general understanding of its synthetic
pathway can be inferred from related compounds. A plausible synthetic route could involve the
bromination of 2-methylpyridin-3-ol. The following diagram illustrates a generalized workflow for
such a synthesis.
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Caption: Generalized synthetic workflow for 5-Bromo-2-methylpyridin-3-ol.

Applications in Research and Drug Development

Halogenated pyridines are crucial intermediates in the synthesis of a wide range of biologically
active molecules. The bromine atom in 5-Bromo-2-methylpyridin-3-ol serves as a versatile
handle for various cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig
couplings. These reactions are fundamental in the construction of complex molecular
architectures found in many pharmaceutical agents.

Derivatives of brominated pyridines have shown a wide array of biological activities, including
antimicrobial and antitumor properties.[7] For instance, the related compound 5-Bromo-2-
[[methyl(pyrazin-2-ylmethyl)amino]methyl]pyridin-3-ol has been investigated for its antimicrobial
and antitumor activities.[7] This suggests that 5-Bromo-2-methylpyridin-3-ol is a valuable
starting material for the synthesis of novel compounds with potential therapeutic applications.

The following diagram illustrates the logical relationship of this compound as a building block in
drug discovery.
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Caption: Role of 5-Bromo-2-methylpyridin-3-ol in drug discovery.

Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling 5-
Bromo-2-methylpyridin-3-ol. It is advisable to consult the Safety Data Sheet (SDS) provided by
the supplier for detailed information on handling, storage, and disposal.

In conclusion, while the initially requested "5-Bromo-3-methylpyridin-2-ol" is not a well-
documented compound, its isomer, 5-Bromo-2-methylpyridin-3-ol (CAS 91420-25-6), is a
readily available and synthetically versatile intermediate with significant potential in the field of
medicinal chemistry and drug development. Researchers and scientists are encouraged to
consider this isomer for their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Intricacies of Brominated Pyridinols: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267132#5-bromo-3-methylpyridin-2-ol-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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